Cas no 1600338-90-6 (4-Difluoromethyl-pyrimidine-5-carboxylic acid ethyl ester)

• Product Name: 4-Difluoromethyl-pyrimidine-5-carboxylic acid ethyl ester
• CAS No: 1600338-90-6
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• MDL: MFCD26408157
• CID: 4777392
• Update Time: 2026-02-27

4-Difluoromethyl-pyrimidine-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Difluoromethyl-pyrimidine-5-carboxylic acid ethyl ester
• ethyl 4-(difluoromethyl)pyrimidine-5-carboxylate
• NE64415
• SB33999
• 4-(Difluoromethyl)pyrimidine-5-carboxylic acid ethyl ester

• MDL： MFCD26408157
• Inchi： 1S/C8H8F2N2O2/c1-2-14-8(13)5-3-11-4-12-6(5)7(9)10/h3-4,7H,2H2,1H3
• InChI Key： YMZOFGFFLQIGPI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=CN=1)C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 202
• XLogP3: 1.1
• Topological Polar Surface Area: 52.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 290.6±40.0 °C at 760 mmHg
• Flash Point: 129.6±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Difluoromethyl-pyrimidine-5-carboxylic acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Difluoromethyl-pyrimidine-5-carboxylic acid ethyl ester

Comprehensive Overview of 4-Difluoromethyl-pyrimidine-5-carboxylic acid ethyl ester (CAS No. 1600338-90-6)

The compound 4-Difluoromethyl-pyrimidine-5-carboxylic acid ethyl ester (CAS No. 1600338-90-6) is a fluorinated pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl group and ethyl ester moiety, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel kinase inhibitors and antiviral agents, aligning with current trends in drug discovery for infectious diseases and cancer therapeutics.

In recent years, the demand for fluorinated building blocks like 4-Difluoromethyl-pyrimidine-5-carboxylic acid ethyl ester has surged, driven by the pharmaceutical industry's focus on improving drug metabolic stability and bioavailability. The difluoromethyl group, in particular, is a hotspot in medicinal chemistry, as it mimics hydroxyl or carbonyl groups while offering enhanced lipophilicity and resistance to oxidative degradation. This compound’s CAS No. 1600338-90-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and fragment-based drug design.

From a synthetic perspective, 4-Difluoromethyl-pyrimidine-5-carboxylic acid ethyl ester serves as a key precursor for constructing heterocyclic scaffolds. Its ethyl ester functionality allows for straightforward derivatization via hydrolysis or transesterification, enabling rapid diversification in combinatorial chemistry. Laboratories specializing in organofluorine chemistry often prioritize this compound due to its compatibility with cross-coupling reactions and nucleophilic substitutions, which are critical for tailoring molecular properties.

Environmental and regulatory considerations also highlight the importance of sustainable fluorination methods in producing compounds like 4-Difluoromethyl-pyrimidine-5-carboxylic acid ethyl ester. With growing scrutiny on green chemistry practices, manufacturers are exploring catalytic fluorination techniques to reduce waste and energy consumption. This aligns with broader industry questions such as "How to optimize fluorinated intermediate synthesis?" or "What are eco-friendly alternatives to traditional fluorinating agents?"—topics frequently debated in academic and industrial forums.

Analytical characterization of CAS No. 1600338-90-6 typically involves NMR spectroscopy (particularly ¹⁹F-NMR) and mass spectrometry to confirm purity and structural integrity. The compound’s stability under various pH conditions and thermal profiles is another area of interest, especially for formulators developing solid dispersions or prodrug systems. Such data is crucial for patent applications and regulatory submissions, where precise documentation of chemical properties is mandatory.

Market-wise, 4-Difluoromethyl-pyrimidine-5-carboxylic acid ethyl ester caters to niche but growing segments in custom synthesis and contract research organizations (CROs). Its pricing and availability are influenced by factors like raw material supply chains for fluorine sources and scale-up challenges in multi-step syntheses. Suppliers often highlight its batch-to-batch consistency and regulatory compliance (e.g., REACH, GMP) to attract partnerships with biotech firms.

Future prospects for this compound may involve its integration into AI-driven drug discovery platforms, where its structural fingerprints could train machine learning models for virtual screening. As the scientific community seeks answers to questions like "Which fluorinated fragments enhance target engagement?", compounds like 4-Difluoromethyl-pyrimidine-5-carboxylic acid ethyl ester will remain pivotal in bridging computational predictions with experimental validation.